(2R)-2-(3-chloro-4-fluorophenyl)-2-hydroxyacetic acid

• Molecular Formula: C8H6ClFO3
• Molecular Weight: 204.58 g/mol
• IUPAC Name: (2R)-2-(3-chloro-4-fluorophenyl)-2-hydroxyacetic acid
• InChI: InChI=1S/C8H6ClFO3/c9-5-3-4(1-2-6(5)10)7(11)8(12)13/h1-3,7,11H,(H,12,13)/t7-/m1/s1
• InChI Key: SUFHYSIEHMZFOM-SSDOTTSWSA-N
• Isomeric SMILES: C1=CC(=C(C=C1[C@H](C(=O)O)O)Cl)F
• Canonical SMILES: C1=CC(=C(C=C1C(C(=O)O)O)Cl)F

Description

(2R)-2-(3-chloro-4-fluorophenyl)-2-hydroxyacetic acid is a chiral compound with significant interest in various scientific fields This compound features a chiral center at the second carbon, making it an important molecule in stereochemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R)-2-(3-chloro-4-fluorophenyl)-2-hydroxyacetic acid typically involves the use of chiral catalysts to ensure the correct stereochemistry. One common method involves the asymmetric reduction of the corresponding ketone precursor using a chiral reducing agent. The reaction conditions often include low temperatures and inert atmospheres to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of this compound may involve more scalable methods such as catalytic hydrogenation or enzymatic reduction. These methods are optimized for high yield and purity, often using continuous flow reactors and advanced purification techniques to ensure the desired enantiomer is obtained.

Chemical Reactions Analysis

Types of Reactions

(2R)-2-(3-chloro-4-fluorophenyl)-2-hydroxyacetic acid undergoes various chemical reactions, including:

Oxidation: This reaction can convert the hydroxyl group to a carbonyl group, forming the corresponding ketone.

Reduction: The compound can be reduced to form different alcohol derivatives.

Substitution: The chloro and fluoro groups on the phenyl ring can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Nucleophilic substitution reactions often use reagents like sodium methoxide or potassium tert-butoxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation typically yields the corresponding ketone, while reduction can produce various alcohols.

Scientific Research Applications

(2R)-2-(3-chloro-4-fluorophenyl)-2-hydroxyacetic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with enzymes.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2R)-2-(3-chloro-4-fluorophenyl)-2-hydroxyacetic acid involves its interaction with specific molecular targets. The presence of the hydroxyl group allows it to form hydrogen bonds with various biological molecules, potentially affecting their function. The chloro and fluoro substituents can also influence its binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

• (2R)-2-(3-chloro-4-fluorophenyl)-2-hydroxypropanoic acid
• (2R)-2-(3-chloro-4-fluorophenyl)-2-hydroxybutanoic acid

Uniqueness

Compared to similar compounds, (2R)-2-(3-chloro-4-fluorophenyl)-2-hydroxyacetic acid has a unique combination of substituents that confer distinct chemical and biological properties. Its specific stereochemistry and functional groups make it a valuable compound for various applications.